Cas no 19165-29-8 (2-(trifluoroacetamido)benzoic acid)

2-(Trifluoroacetamido)benzoic acid is a fluorinated benzoic acid derivative characterized by the presence of a trifluoroacetamido functional group. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The trifluoroacetamido moiety enhances reactivity and stability, making it valuable for constructing complex molecular frameworks. Its benzoic acid backbone further allows for versatile functionalization, enabling applications in peptide coupling and heterocycle formation. The compound’s high purity and well-defined structure ensure consistent performance in synthetic routes. Its compatibility with a range of reaction conditions underscores its utility in advanced chemical research and industrial processes.
2-(trifluoroacetamido)benzoic acid structure
19165-29-8 structure
Product Name:2-(trifluoroacetamido)benzoic acid
CAS No:19165-29-8
MF:C9H6F3NO3
MW:233.14405298233
MDL:MFCD09836253
CID:1385358
PubChem ID:256921
Update Time:2025-05-28

2-(trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(2,2,2-trifluoroacetyl)amino]benzoic acid
    • 2-(trifluoroacetylamino)benzoic acid
    • (trifluoroacetyl)anthranilic acid
    • AC1L5VNL
    • N-(trifluoroacetyl)anthranilic acid
    • Maybridge3_005907
    • NCIOpen2_004800
    • AC1Q5NJW
    • 2-trifluoroacetamidobenzoic acid
    • N-(2,2,2-trifluoroacetyl)anthranilic acid
    • 2-(trifluoroacetamido)benzoic acid
    • CTK0H7177
    • NSC84505
    • N-(trifluoroacetyl)antranilic acid
    • SODIUM 2-[(TRIFLUOROACETYL)AMINO]BENZOATE
    • sodium 2-[(trifluoroacetyl)amino]benzoate(SALTDATA: FREE)
    • LS-12205
    • N-(trifluoroacetyl)-anthranilic acid
    • EN300-127963
    • Benzoic acid, 2-(trifluoroacetylamino)-
    • NSC-84505
    • 19165-29-8
    • DTXSID20292662
    • IDI1_017294
    • Benzoic acid, 2-[(2,2,2-trifluoroacetyl)amino]-
    • MFCD09836253
    • 2-[(trifluoroacetyl)amino]benzoic acid, AldrichCPR
    • 2-[(trifluoroacetyl)amino]benzoic acid
    • HMS1447M11
    • AKOS009143785
    • ALBB-032694
    • Z276846288
    • SODIUM2-[(TRIFLUOROACETYL)AMINO]BENZOATE
    • SCHEMBL432229
    • G32284
    • 2-(2,2,2-trifluoroacetamido)benzoic acid
    • MDL： MFCD09836253
    • Inchi： 1S/C9H6F3NO3/c10-9(11,12)8(16)13-6-4-2-1-3-5(6)7(14)15/h1-4H,(H,13,16)(H,14,15)
    • InChI Key： LAZKSSYOKYWMRN-UHFFFAOYSA-N
    • SMILES： FC(C(NC1C=CC=CC=1C(=O)O)=O)(F)F

Computed Properties

  • Exact Mass: 233.02998
  • Monoisotopic Mass: 233.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.539
  • Boiling Point: 355.7°C at 760 mmHg
  • Flash Point: 168.9°C
  • Refractive Index: 1.545
  • PSA: 66.4
  • LogP: 1.95860

2-(trifluoroacetamido)benzoic acid Pricemore >>

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2-(trifluoroacetamido)benzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:19165-29-8)2-(trifluoroacetamido)benzoic acid
Order Number:A1143606
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:57
Price ($):165.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:19165-29-8)2-(trifluoroacetamido)benzoic acid
A1143606
Purity:99%
Quantity:1g
Price ($):165.0
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